Cas no 1384695-42-4 (N-[(4-tert-butylphenyl)(cyano)methyl]-2-(4-ethylpiperazin-1-yl)acetamide)

• Product Name: N-[(4-tert-butylphenyl)(cyano)methyl]-2-(4-ethylpiperazin-1-yl)acetamide
• CAS No: 1384695-42-4
• MF: C₂₀H₃₀N₄O
• MW: 342.478404521942
• CID: 6542553
• PubChem ID: 72112745
• Update Time: 2025-07-02

N-[(4-tert-butylphenyl)(cyano)methyl]-2-(4-ethylpiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26683995
• 1384695-42-4
• AKOS033249820
• N-[(4-tert-butylphenyl)(cyano)methyl]-2-(4-ethylpiperazin-1-yl)acetamide
• Z1314667377

• Inchi： 1S/C20H30N4O/c1-5-23-10-12-24(13-11-23)15-19(25)22-18(14-21)16-6-8-17(9-7-16)20(2,3)4/h6-9,18H,5,10-13,15H2,1-4H3,(H,22,25)
• InChI Key： VQLOABTVKGCMBC-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC)CC1)NC(C#N)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 342.24196159g/mol
• Monoisotopic Mass: 342.24196159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų

Additional information on N-[(4-tert-butylphenyl)(cyano)methyl]-2-(4-ethylpiperazin-1-yl)acetamide

Comprehensive Analysis of N-[(4-tert-butylphenyl)(cyano)methyl]-2-(4-ethylpiperazin-1-yl)acetamide (CAS No. 1384695-42-4)

N-[(4-tert-butylphenyl)(cyano)methyl]-2-(4-ethylpiperazin-1-yl)acetamide, with the CAS number 1384695-42-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a tert-butylphenyl group, a cyano moiety, and an ethylpiperazine side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator in central nervous system (CNS) disorders, given its structural similarity to other bioactive molecules targeting neurotransmitter pathways.

The compound's synthetic pathway and structure-activity relationship (SAR) have been extensively studied to optimize its efficacy and selectivity. Recent publications highlight its role in kinase inhibition, a hot topic in cancer research and neurodegenerative disease studies. With the growing demand for small-molecule therapeutics, N-[(4-tert-butylphenyl)(cyano)methyl]-2-(4-ethylpiperazin-1-yl)acetamide stands out due to its balanced lipophilicity and blood-brain barrier (BBB) permeability, critical factors for CNS drug development.

In the context of drug discovery, this compound aligns with current trends favoring fragment-based drug design (FBDD) and computational chemistry. Its cyano group offers a versatile handle for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). Additionally, its ethylpiperazine fragment is a common pharmacophore in G protein-coupled receptor (GPCR) ligands, sparking interest in its potential for neurological and psychiatric applications.

From a biochemical perspective, the compound's acetamide core contributes to its stability and metabolic resistance, addressing a key challenge in oral bioavailability. Recent in vitro studies suggest it may interact with dopamine and serotonin receptors, linking it to mood regulation and cognitive enhancement—topics highly searched in neuroscience forums. This connection has led to speculative discussions about its role in neuroprotection and anti-inflammatory effects, though further validation is needed.

The pharmacokinetic profile of CAS 1384695-42-4 is another area of active investigation. Its logP value and hydrogen-bonding capacity suggest favorable ADME (absorption, distribution, metabolism, excretion) properties, a frequent search term among medicinal chemists. Moreover, its potential as a preclinical candidate is bolstered by preliminary data showing low cytochrome P450 inhibition, reducing risks of drug-drug interactions.

Beyond therapeutics, this compound has applications in chemical biology as a probe for studying enzyme mechanisms. Its tert-butyl group enhances steric hindrance, making it useful for probing protein-ligand interactions in X-ray crystallography and NMR spectroscopy. These techniques are frequently queried by structural biologists, aligning with the compound's relevance in cutting-edge research.

In summary, N-[(4-tert-butylphenyl)(cyano)methyl]-2-(4-ethylpiperazin-1-yl)acetamide (1384695-42-4) represents a multifaceted tool for drug development and mechanistic studies. Its intersection with trending topics like neuropharmacology, kinase inhibitors, and computational drug design ensures its continued prominence in scientific literature. As research progresses, this compound may unlock new avenues for treating CNS disorders and advancing precision medicine.